Cas no 688005-03-0 (1H-2-Benzopyran-4,5-diol, 3,4-dihydro-6-methoxy-1,3-dimethyl-, (1R,3S,4R)- (9CI))

• Product Name: 1H-2-Benzopyran-4,5-diol, 3,4-dihydro-6-methoxy-1,3-dimethyl-, (1R,3S,4R)- (9CI)
• CAS No: 688005-03-0
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 853109
• Update Time: 2024-03-05

1H-2-Benzopyran-4,5-diol, 3,4-dihydro-6-methoxy-1,3-dimethyl-, (1R,3S,4R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-4,5-diol, 3,4-dihydro-6-methoxy-1,3-dimethyl-, (1R,3S,4R)- (9CI)
• 1H-2-Benzopyran-4,5-diol, 3,4-dihydro-6-methoxy-1,3-dimethyl-, (1R,3S,4R)-

• Inchi： 1S/C12H16O4/c1-6-8-4-5-9(15-3)12(14)10(8)11(13)7(2)16-6/h4-7,11,13-14H,1-3H3/t6-,7+,11+/m1/s1
• InChI Key： VOJLHAPWNJKPID-BUYFANAVSA-N
• SMILES： [C@@H]1(C)O[C@H](C)C2=CC=C(OC)C(O)=C2[C@H]1O

Computed Properties

• Exact Mass: 224.105
• Monoisotopic Mass: 224.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9A^2